Cas no 93675-88-8 (Forsythoside E)

Forsythoside E structure
Forsythoside E structure
Product Name:Forsythoside E
CAS No:93675-88-8
MF:C20H30O12
MW:462.445007801056
CID:858258
Update Time:2024-12-09

Forsythoside E Chemical and Physical Properties

Names and Identifiers

    • Forsythoside E
    • Forsythoside
    • DecaffeoylforsythosideA
    • 2-(3,4-Dihydroxyphenyl)ethyl 6-O-(6-deoxy-alpha-L-mannopyranosyl)-beta-D-glucopyranoside
    • 2-(3,4-Dihydroxyphenyl)ethyl 6-O-(6-deoxy-α-L-mannopyranosyl)-β-D-glucopyranoside (ACI)
    • L
    • D
    • Forsythiaside E
    • Inchi: 1S/C20H30O12/c1-8-13(23)15(25)17(27)20(31-8)30-7-12-14(24)16(26)18(28)19(32-12)29-5-4-9-2-3-10(21)11(22)6-9/h2-3,6,8,12-28H,4-5,7H2,1H3/t8-,12+,13-,14+,15+,16-,17+,18+,19+,20+/m0/s1
    • InChI Key: QIMGUQIHCNDUKU-OJJLXHDHSA-N
    • SMILES: C([C@@H]1[C@@H](O)[C@H](O)[C@@H](O)[C@H](OCCC2C=CC(O)=C(O)C=2)O1)O[C@@H]1O[C@@H](C)[C@H](O)[C@@H](O)[C@H]1O

Computed Properties

  • Exact Mass: 462.17400
  • Monoisotopic Mass: 462.17372639 g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 8
  • Hydrogen Bond Acceptor Count: 12
  • Heavy Atom Count: 32
  • Rotatable Bond Count: 7
  • Complexity: 581
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 10
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Molecular Weight: 462.4
  • XLogP3: -2.5
  • Topological Polar Surface Area: 199

Experimental Properties

  • Color/Form: Powder
  • Density: 1.59±0.1 g/cm3 (20 ºC 760 Torr),
  • Solubility: Dissolution (37 g/l) (25 º C),
  • PSA: 198.76000
  • LogP: -2.69140

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Forsythoside E Suppliers

Amadis Chemical Company Limited
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(CAS:93675-88-8)Forsythoside E
Order Number:A1205797
Stock Status:in Stock
Quantity:10mg/25mg/50mg
Purity:99%
Pricing Information Last Updated:Monday, 2 September 2024 15:57
Price ($):159.0/274.0/464.0
Email:sales@amadischem.com
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Amadis Chemical Company Limited
(CAS:93675-88-8)Forsythoside E
A1205797
Purity:99%/99%/99%
Quantity:10mg/25mg/50mg
Price ($):159.0/274.0/464.0
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